BENGHE Foundational & Exploratory

Check Availability & Pricing

Health and safety information for handling 3-
Thiopheneacrylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Thiopheneacrylic acid

Cat. No.: B074257

Health and Safety for 3-Thiopheneacrylic Acid: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 3-
Thiopheneacrylic acid (CAS No: 1195-52-4), a compound used in laboratory settings for
chemical synthesis.[1] Due to the limited availability of in-depth toxicological studies, this guide
emphasizes established safety protocols, hazard classifications, and emergency procedures
based on available Safety Data Sheets (SDS) and standardized testing guidelines. To the best
of current knowledge, the specific chemical, physical, and toxicological properties of this
compound have not been exhaustively investigated.[1]

Chemical Identification and Physical Properties

3-Thiopheneacrylic acid is a solid crystalline substance. While data is limited, the table below
summarizes key identification and physical characteristics for its isomers, which are often
handled under similar laboratory conditions.
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Property Data Reference
Chemical Name 3-(Thiophen-3-yl)acrylic acid [1]
Synonyms 3-Thiopheneacrylic Acid [2]
CAS Number 1195-52-4 [1]
Molecular Formula C7He02S [1]
Molecular Weight 154.19 g/mol [1]
Appearance Off-white Solid Crystalline [3]
Melting Point 150 - 154 °C [3]
Boiling Point 298.9-°C at 760 mmHg ]
(Predicted)
Storage Temperature 2-8°C, Keep in a dry area [1]

Note: Data for isomers such as trans-3-(2-Thienyl)acrylic acid (CAS 1124-65-8) are similar and
often referenced in safety documents.[4][5][6]

Hazard Identification and GHS Classification

3-Thiopheneacrylic acid is classified as hazardous under the Globally Harmonized System
(GHS). The primary health risks are associated with acute oral toxicity, skin and eye irritation,
and respiratory irritation.[1][5]
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Source: Aggregated data from multiple safety data sheets.[1][5]

Logical Flow of GHS Hazard Classification and Response

Identified GHS Hazards
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Caption: Logical relationship between GHS hazards and required precautionary actions.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://echa.europa.eu/substance-information/-/substanceinfo/100.007.659
https://www.scbt.com/p/3-thiopheneacrylic-acid-methyl-ester-135835-43-7
https://www.benchchem.com/product/b074257?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Personal Protection

Adherence to good industrial hygiene and safety practices is paramount when handling 3-
Thiopheneacrylic acid.[1] A systematic approach to handling ensures minimal exposure and
risk.

Engineering Controls and Personal Protective
Equipment (PPE)
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Control Type Recommendation Reference

Work should be conducted in a
well-ventilated area.[4] Use of
a chemical fume hood is
recommended to provide
) ) appropriate exhaust ventilation
Engineering Controls _ [1][4]
where dust is formed.[1]
Emergency eye wash
fountains and safety showers
must be available in the

immediate vicinity.[4]

Wear chemical safety goggles
or glasses and a face shield.[4]
) Equipment must be tested and
Eye/Face Protection [1114]
approved under government
standards such as NIOSH

(US) or EN 166 (EU).[1]

Handle with chemical-resistant
gloves (e.g., nitrile rubber).
) ] Wear suitable protective
Skin Protection ) [4107]
clothing, such as a lab coat or
long-sleeved clothing, to

prevent skin exposure.[4][7]

In case of inadequate

ventilation or dust formation,
Respiratory Protection wear a NIOSH/MSHA- [41[6]

approved respirator (e.g., N95

dust mask).[4][6]

Safe Handling and Storage Workflow
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Start: Receive Chemical

Store at 2-8°C in a dry,
well-ventilated, locked area

Prepare for Use:
- Review SDS
- Work in Fume Hood

Don Appropriate PPE:
- Safety Goggles & Face Shield
- Gloves
- Lab Coat

Handle Chemical:
- Avoid dust formation
- Avoid contact with skin/eyes
- Avoid breathing dust

'

End of Workday:
- Securely close container
- Return to storage

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for the safe handling and storage of 3-Thiopheneacrylic acid.
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Emergency and First-Aid Procedures

In case of exposure or accidental release, immediate and appropriate action is critical. Always
consult a physician and show them the Safety Data Sheet.[1]
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Exposure Route

First-Aid Measures

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult or has
stopped, provide artificial
respiration. Consult a

physician immediately.[1][4]

[1]14]

Skin Contact

Immediately wash off with
soap and plenty of water.
Remove contaminated

clothing. Consult a physician.

[1]

[1]

Eye Contact

Rinse cautiously and
thoroughly with water for at
least 15 minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Consult a physician

immediately.[1][4]

[1]14]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Consult a

physician immediately.[1][4]

[1]14]

Accidental Release

Evacuate personnel to a safe
area. Wear appropriate PPE.
Avoid dust formation. Sweep
up the material, shovel into a
suitable, closed container for
disposal. Do not let the product
enter drains.[1][4]

[1]14]

Emergency Response Workflow (Spill or Exposure)
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Incident Occurs
(Spill or Personnel Exposure)

Assess Situation:
Is the area safe to enter?

No Yes (Exposure)

Spill Risponse Personnel Exposure Response

Y

Evacuate Ar.ea Don PPE for Spill Cleanup Remove victim from exposure
Alert Supervisor

Contain Spill Administer First Aid
Avoid dust creation (See Table 4)

'

(c Sweep/Shovel into aD Seek Immediate Medical Attention

losed container for dispos

(Provide SDS to medical personneD

Click to download full resolution via product page

Caption: Decision workflow for responding to an accidental spill or personnel exposure.

Fire and Reactivity Data
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Parameter

Information

Reference

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.[1][4]

[1]14]

Special Hazards

Thermal decomposition can
generate hazardous gases,
including carbon oxides (CO,
CO2) and sulfur oxides.[4][8]

[4]18]

Firefighter Protection

Wear a self-contained
breathing apparatus (SCBA)

for firefighting if necessary.[1]

[4]

[1]14]

Chemical Stability

Stable under recommended

storage conditions.[4][9]

[4119]

Incompatible Materials

Strong oxidizing agents, strong
bases.[4][8]

[4]18]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, sulfur oxides.[8][9]

[8][°]

Toxicological Information and Experimental

Protocols

No specific quantitative toxicological data (e.g., LD50 values) for 3-Thiopheneacrylic acid are

publicly available. The GHS classifications are based on notifications from suppliers. The

following sections describe the standard methodologies for assessing the key hazards

associated with this chemical, as would be required for a full toxicological profile.

Acute Oral Toxicity (GHS Category 4)

Protocol: OECD Test Guideline 423 (Acute Toxic Class Method).[3][10]

Methodology: This method is a stepwise procedure using a minimal number of animals to

classify a substance's toxicity.[4]
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Animal Model: Typically, female rats are used.[11] Animals are fasted prior to dosing.

Dosing: A starting dose (e.g., 300 mg/kg or 2000 mg/kg) is administered orally to a group of
three animals. The substance is typically dissolved or suspended in an appropriate vehicle
like water.[11]

Observation: Animals are observed for mortality and clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiration, and behavior) for at least 14 days. Body weight is recorded
weekly.

Endpoint: The classification is determined by the number of animals that survive or die at a
given dose. If mortality is observed, the test may be repeated at a lower dose. If no mortality
is observed, a higher dose may be tested to confirm the classification. The outcome places
the substance into one of the GHS categories.

Skin Irritation (GHS Category 2)

Protocol: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).[5][8][12]

Methodology: This test evaluates the potential of a substance to cause reversible inflammatory

changes to the skin.

Animal Model: The albino rabbit is the preferred species.[5]

Application: A small amount of the test substance (0.5 g for a solid) is applied to a patch of
shaved skin (approx. 6 cm2) on one animal.[5] The patch is covered with a gauze dressing
for a 4-hour exposure period.

Observation: After the patch is removed, the skin is evaluated for erythema (redness) and
edema (swelling) at 60 minutes, 24, 48, and 72 hours.[6]

Endpoint: Skin reactions are scored based on a standardized grading scale. If the initial test
shows a clear irritant effect, the test is concluded. If results are equivocal, up to two
additional animals are tested. A substance is classified as a skin irritant if it produces a mean
score of 22.3 but <4.0 for erythema or edema in at least 2 of 3 tested animals.

Eye Irritation (GHS Category 2A)
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Protocol: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).[1][7][13]

Methodology: This test assesses the potential of a substance to cause damage to the eye after

a single application. A sequential testing strategy, starting with in vitro methods, is strongly

recommended to reduce animal testing.[1][13]

Animal Model: The albino rabbit is the recommended species.[7]

Application: A single dose of the test substance (e.g., 0.1 mL of liquid or 0.1 g of solid) is
applied into the conjunctival sac of one eye of a single animal. The other eye serves as an
untreated control.[7]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[7] The use of topical anesthetics and systemic analgesics
is recommended to minimize pain and distress.[1]

Endpoint: Lesions are scored according to a standardized scale. If severe or corrosive
effects are seen in the first animal, the test is terminated. If not, the response is confirmed in
up to two additional animals. A substance is classified as an eye irritant (Category 2A) if it
produces reversible eye irritation within 21 days of observation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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